Cas no 1485532-34-0 (2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID)

• Product Name: 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID
• CAS No: 1485532-34-0
• MF: C₇H₁₃F₃N₂O₂
• MW: 214.185532331467
• CID: 5151144
• Update Time: 2025-06-08

2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID

• Inchi： 1S/C7H13F3N2O2/c1-12-5(7(8,9)10)3-2-4(11)6(13)14/h4-5,12H,2-3,11H2,1H3,(H,13,14)
• InChI Key： VFVDDEWOIORIBQ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(NC)CCC(N)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID

Recent Advances in the Study of 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID (CAS: 1485532-34-0)

The compound 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID (CAS: 1485532-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amino acid derivative is of particular interest due to its unique structural properties, which make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and potential uses in drug development.

One of the key areas of research has been the synthesis and optimization of 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving asymmetric catalysis, which allowed for the efficient introduction of the trifluoromethyl group and the methylamino moiety. This advancement is critical for enabling further pharmacological studies and potential commercialization.

In addition to synthetic improvements, recent investigations have explored the biochemical interactions of this compound. A 2024 study in ACS Chemical Biology demonstrated that 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID exhibits selective binding to certain enzyme targets, particularly those involved in neurotransmitter regulation. The study employed X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanisms, revealing that the trifluoromethyl group plays a pivotal role in stabilizing enzyme-ligand interactions. These findings suggest potential applications in neurological disorders, such as Parkinson's disease and depression.

Another significant development is the exploration of this compound's pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2024) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The results indicated favorable oral bioavailability and metabolic stability, which are essential traits for drug candidates. However, the study also noted that further optimization may be required to mitigate potential off-target effects observed at higher doses.

Looking ahead, the potential therapeutic applications of 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID are vast. Ongoing clinical trials are evaluating its efficacy in treating metabolic disorders, leveraging its ability to modulate key enzymatic pathways. Furthermore, its unique structural features make it a valuable scaffold for the design of next-generation pharmaceuticals. Researchers are also investigating its use as a probe in chemical biology to study protein-ligand interactions in greater detail.

In conclusion, the recent advancements in the study of 2-AMINO-6,6,6-TRIFLUORO-5-(METHYLAMINO)HEXANOIC ACID (CAS: 1485532-34-0) highlight its potential as a versatile compound in drug discovery and development. From improved synthetic methods to a deeper understanding of its biochemical interactions, these findings pave the way for future research and therapeutic applications. As the field continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs.